Cas no 2172612-58-5 (methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate)
methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
- methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate
- EN300-1460069
- 2172612-58-5
-
- Inchi: 1S/C12H10BrFO3/c1-16-10(15)6-7-4-5-17-12-8(7)2-3-9(13)11(12)14/h2-3,6H,4-5H2,1H3/b7-6+
- InChI Key: FCXUTCAQJMMIPF-VOTSOKGWSA-N
- SMILES: BrC1C=CC2=C(C=1F)OCC/C/2=C\C(=O)OC
Computed Properties
- Exact Mass: 299.97973g/mol
- Monoisotopic Mass: 299.97973g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.5Ų
methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1460069-0.05g |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 0.05g |
$1200.0 | 2023-06-06 | ||
| Enamine | EN300-1460069-0.1g |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 0.1g |
$1257.0 | 2023-06-06 | ||
| Enamine | EN300-1460069-0.25g |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 0.25g |
$1315.0 | 2023-06-06 | ||
| Enamine | EN300-1460069-0.5g |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 0.5g |
$1372.0 | 2023-06-06 | ||
| Enamine | EN300-1460069-1.0g |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 1g |
$1429.0 | 2023-06-06 | ||
| Enamine | EN300-1460069-2.5g |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 2.5g |
$2800.0 | 2023-06-06 | ||
| Enamine | EN300-1460069-5.0g |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 5g |
$4143.0 | 2023-06-06 | ||
| Enamine | EN300-1460069-10.0g |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 10g |
$6144.0 | 2023-06-06 | ||
| Enamine | EN300-1460069-50mg |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 50mg |
$1200.0 | 2023-09-29 | ||
| Enamine | EN300-1460069-100mg |
methyl 2-[(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylidene]acetate |
2172612-58-5 | 100mg |
$1257.0 | 2023-09-29 |
methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate
Comprehensive Overview of Methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172612-58-5)
Methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172612-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzopyran family, a class of heterocyclic compounds known for their diverse biological activities. Its molecular structure features a bromine and fluorine substitution, which enhances its reactivity and potential applications in drug discovery and material science.
In recent years, the demand for fluorinated and brominated compounds has surged, driven by their utility in developing novel therapeutics and advanced materials. Researchers are particularly interested in methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate due to its potential as a building block for small-molecule inhibitors and biologically active agents. Its CAS No. 2172612-58-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.
The compound's synthesis involves multi-step organic reactions, including Wittig olefination and halogenation, to achieve the desired E-configuration of the double bond. This stereochemical feature is critical for its interaction with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. Additionally, its ester functionality allows for further derivatization, expanding its utility in medicinal chemistry.
From an industrial perspective, methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such compounds with minimal waste and energy consumption. This aligns with global trends toward environmentally friendly chemical processes, a topic frequently queried in academic and industrial forums.
Another area of interest is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of benzopyran scaffolds exhibit anti-proliferative properties, prompting further investigation into CAS No. 2172612-58-5 as a precursor for oncology drug candidates. This connection to disease treatment has made it a hot topic in scientific literature and patent filings.
In summary, methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate (CAS No. 2172612-58-5) represents a versatile and promising compound in modern chemistry. Its applications span pharmaceutical development, material science, and sustainable synthesis, making it a subject of ongoing research and innovation. As scientific inquiries into halogenated heterocycles continue to grow, this compound is poised to play a pivotal role in advancing these fields.
2172612-58-5 (methyl 2-(4E)-7-bromo-8-fluoro-3,4-dihydro-2H-1-benzopyran-4-ylideneacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)